Cas no 1209556-96-6 (N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide
• CAS No: 1209556-96-6
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 6033784
• PubChem ID: 45511903
• Update Time: 2025-07-17

N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, N-[[5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]methyl]-2,4-dimethyl-
• AKOS024652492
• F2493-3584
• N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide
• 1209556-96-6
• N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2,4-dimethylthiazole-5-carboxamide

• Inchi： 1S/C17H15N3O4S/c1-9-16(25-10(2)19-9)17(21)18-7-12-6-14(24-20-12)11-3-4-13-15(5-11)23-8-22-13/h3-6H,7-8H2,1-2H3,(H,18,21)
• InChI Key： SANIEBQZWOGWNV-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2C=C(C3=CC=C4OCOC4=C3)ON=2)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 115Ų

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide

Comprehensive Overview of N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 1209556-96-6)

The compound N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 1209556-96-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a benzodioxole moiety, an oxazole ring, and a thiazole carboxamide group makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide has surged due to their diverse pharmacological properties. The benzodioxol-5-yl group, for instance, is known for its ability to enhance bioavailability and metabolic stability, making it a valuable component in drug design. Meanwhile, the oxazol-3-ylmethyl and thiazole-5-carboxamide segments contribute to the molecule's binding affinity and selectivity, which are critical for targeting specific enzymes or receptors.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of CAS 1209556-96-6?" Preliminary studies suggest that it may exhibit anti-inflammatory, antioxidant, or even neuroprotective effects, although further research is needed to confirm these hypotheses. The growing interest in multi-target drug discovery aligns well with the structural features of this molecule, as it could potentially interact with multiple biological targets simultaneously.

From a synthetic chemistry perspective, the preparation of N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide involves a series of carefully optimized steps to ensure high yield and purity. The 1,2-oxazole ring formation, followed by the introduction of the thiazole carboxamide group, requires precise control of reaction conditions. This complexity has led to increased searches for "synthetic routes for CAS 1209556-96-6" among chemists and pharmaceutical researchers.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also topics of significant interest. These factors play a crucial role in determining its drug-likeness and potential for further development. Computational modeling and in silico studies have been employed to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, which is essential for assessing its viability as a lead compound.

Another hot topic in the scientific community is the exploration of structure-activity relationships (SAR) for derivatives of N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide. By systematically modifying its functional groups, researchers aim to identify analogs with improved potency, selectivity, or pharmacokinetic properties. This approach has led to a surge in searches for "SAR studies of benzodioxole-oxazole-thiazole hybrids" in academic and industrial settings.

In conclusion, N-{5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-ylmethyl}-2,4-dimethyl-1,3-thiazole-5-carboxamide (CAS No. 1209556-96-6) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structural features and potential biological activities make it a compound worth watching in the coming years, particularly as the demand for innovative therapeutic agents continues to grow.